Cas no 57498-69-8 (Angeflorin)

Angeflorin structure
Angeflorin structure
Product Name:Angeflorin
CAS No:57498-69-8
MF:C23H24O11
MW:476.430068016052
CID:1080726
PubChem ID:124462767
Update Time:2025-09-21

Angeflorin Chemical and Physical Properties

Names and Identifiers

    • Angeflorin
    • 7,4'-di-O-methylscutellarein 6-beta-D-glucopyranoside
    • [ "" ]
    • AKOS032962658
    • 57498-69-8
    • 5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • Inchi: 1S/C23H24O11/c1-30-11-5-3-10(4-6-11)13-7-12(25)17-14(32-13)8-15(31-2)22(19(17)27)34-23-21(29)20(28)18(26)16(9-24)33-23/h3-8,16,18,20-21,23-24,26-29H,9H2,1-2H3/t16-,18-,20+,21-,23+/m1/s1
    • InChI Key: ROLSKYQOJWBOTN-RWMNSCGUSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC2=C(C(C=C(C3C=CC(=CC=3)OC)O2)=O)C=1O)OC

Computed Properties

  • Exact Mass: 476.13200
  • Monoisotopic Mass: 476.13186158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.523±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 767.1±60.0 °C at 760 mmHg
  • Flash Point: 265.8±26.4 °C
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 168.28000
  • LogP: 0.36150
  • Vapor Pressure: 0.0±2.7 mmHg at 25°C

Angeflorin Security Information

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